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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecanedioic acid, also known as thapsic acid, is a saturated, straight-chain

alpha,omega-dicarboxylic acid.[1][2][3] Its structure, featuring a carboxylic acid group at each

end of a 14-carbon chain, imparts unique properties that make it a valuable molecule in various

scientific and industrial fields, including polymer synthesis and biomedical research.[1] This

technical guide provides a comprehensive overview of the molecular characteristics,

physicochemical properties, and experimental applications of hexadecanedioic acid.

Molecular Formula and Structure
The fundamental identity of hexadecanedioic acid is defined by its molecular formula and

weight.

Chemical Formula: C₁₆H₃₀O₄[1][4][5]

Molecular Weight: 286.41 g/mol [1][2][4][5]

Synonyms: Thapsic acid, 1,14-Tetradecanedicarboxylic acid, 1,16-Hexadecanedioic acid[2]

[3][5]

The molecule consists of a tetradecane backbone with carboxyl functional groups at positions 1

and 16. This dicarboxylic nature is central to its chemical reactivity, particularly in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1196417?utm_src=pdf-interest
https://www.benchchem.com/product/b1196417?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocols_using_hexanedioic_acid_sodium_salt_1_in_organic_synthesis.pdf
https://www.chemicalbook.com/synthesis/hexadecanedioic-acid-1-methyl-ester.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecanedioic-acid
https://www.benchchem.com/pdf/Experimental_protocols_using_hexanedioic_acid_sodium_salt_1_in_organic_synthesis.pdf
https://www.benchchem.com/product/b1196417?utm_src=pdf-body
https://www.benchchem.com/product/b1196417?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocols_using_hexanedioic_acid_sodium_salt_1_in_organic_synthesis.pdf
https://www.benchchem.com/pdf/The_Role_of_1_16_Hexadecanediol_in_Drug_Delivery_Systems_A_Look_at_Potential_Applications.pdf
https://orgsyn.org/demo.aspx?prep=cv5p0463
https://www.benchchem.com/pdf/Experimental_protocols_using_hexanedioic_acid_sodium_salt_1_in_organic_synthesis.pdf
https://www.chemicalbook.com/synthesis/hexadecanedioic-acid-1-methyl-ester.htm
https://www.benchchem.com/pdf/The_Role_of_1_16_Hexadecanediol_in_Drug_Delivery_Systems_A_Look_at_Potential_Applications.pdf
https://orgsyn.org/demo.aspx?prep=cv5p0463
https://www.benchchem.com/product/b1196417?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/hexadecanedioic-acid-1-methyl-ester.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecanedioic-acid
https://orgsyn.org/demo.aspx?prep=cv5p0463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


polymerization and esterification reactions.[6]

Physicochemical Properties
A summary of the key quantitative data for hexadecanedioic acid is presented below. These

properties are critical for its application in experimental design and chemical synthesis.

Property Value Citation(s)

Molecular Formula C₁₆H₃₀O₄ [1][4][5]

Molecular Weight 286.41 g/mol [1][2][4]

CAS Number 505-54-4 [1][4][5]

Appearance White powder/solid [4][7]

Melting Point 120 - 123 °C [2][4]

Boiling Point 160-165 °C at 0.7 Torr [8]

Solubility
DMSO: 57 mg/mLDMF: 16

mg/mL
[9][10]

Storage Temperature Below +30°C [4]

Linear Formula HOOC(CH₂)₁₄COOH [1]

Applications in Research and Drug Development
Hexadecanedioic acid serves as a versatile intermediate and building block in several areas

of research.

Polymer Synthesis: Its bifunctional nature makes it an excellent monomer for the synthesis

of polyesters and polyamides. These polymers can possess high thermal stability,

hydrophobicity, and biocompatibility, rendering them suitable for applications like eco-friendly

food packaging.[1]

Drug Delivery: The compound is explored for its use in drug delivery systems.[7] Its

derivatives can be used to create biodegradable polymers for encapsulating therapeutic
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agents or to form components of solid lipid nanoparticles (SLNs), which can improve the

bioavailability and control the release of lipophilic drugs.

Biomedical Research: It is used as a research intermediate in studies concerning blood

pressure regulation.[4][6] Furthermore, when radiolabeled with Gallium-68, it can be used as

a tracer for cardiac metabolic imaging with PET scans, helping to visualize fatty acid

metabolism in the heart.[1] It has also been found to stimulate mitochondrial respiration and

decrease the production of reactive oxygen species (ROS) in isolated rat liver mitochondria.

[9]

Experimental Protocols
The carboxylic acid groups of hexadecanedioic acid are amenable to various chemical

modifications. A key reaction is the formation of an amide bond through conjugation, for

example with hydroxylamine. This process typically involves the activation of the carboxyl

groups.

Protocol: Conjugation Reaction with Hydroxylamine
This protocol outlines the general steps for the conjugation of hexadecanedioic acid, a

foundational technique for creating derivatives for further application.[6]

Materials:

Hexadecanedioic acid

Dichloromethane (DCM)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

N-hydroxysuccinimide (NHS)

4-Dimethylaminopyridine (DMAP)

N,N-Diisopropylethylamine (DIPEA)

Brine solution
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5% Citric acid solution

Saturated sodium bicarbonate solution

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Dissolution: Dissolve hexadecanedioic acid in dichloromethane in a suitable reaction

vessel.

Activation: Sequentially add EDCI, N-hydroxysuccinimide, DMAP, and N,N-

diisopropylethylamine to the solution. This step activates the carboxylic acid groups to

facilitate amide bond formation.

Reaction: Stir the resulting mixture at room temperature for approximately 3 hours.

Work-up & Extraction:

Wash the reaction mixture with brine.

Perform an acidic wash with 5% citric acid.

Neutralize with a basic wash using saturated sodium bicarbonate.

Perform a final wash with brine.

Drying and Isolation: Separate the organic layer and dry it over anhydrous MgSO₄. Filter the

mixture to remove the drying agent and concentrate the solution to isolate the product.

Visualization of Experimental Workflow
The following diagram illustrates the key stages of the conjugation reaction protocol described

above.

Reaction Setup Purification Isolation

Dissolve Hexadecanedioic Acid
in Dichloromethane

Add Activation Reagents
(EDCI, NHS, DMAP, DIPEA)

Stir at Room Temperature
for 3 hours

Wash with Brine Wash with 5% Citric Acid Wash with Sat. NaHCO₃ Final Brine Wash
Dry Organic Layer

(Anhydrous MgSO₄)
Filter and Concentrate Isolated Product
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Caption: Workflow for the conjugation of hexadecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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